2-(4-Benzoylpiperazin-1-yl)-1,3-benzothiazole
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Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “2-(4-Benzoylpiperazin-1-yl)-1,3-benzothiazole”, there are related studies on the synthesis of similar compounds. For instance, a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease . Another study synthesized 2-(2-(4-substituted piperazine-1-yl)-5-phenylthiazol-4-yl)-3-aryl quinazolinone derivatives as anticancer agents .Scientific Research Applications
Synthesis and Antimicrobial Studies
- Synthesis of Derivatives for Antimicrobial Activity : Patel and Agravat (2007, 2011) synthesized derivatives of benzothiazole, including 2-(4-Benzoylpiperazin-1-yl)-1,3-benzothiazole, demonstrating their potential in microbial studies. These compounds exhibited antibacterial and antifungal activities, highlighting their application in developing new antimicrobial agents (Patel & Agravat, 2007)(Patel, Agravat, & Shaikh, 2011).
Antitumor and Anticancer Research
- Antitumor Properties : Bradshaw et al. (2002) and Osmaniye et al. (2018) explored the antitumor properties of benzothiazole derivatives. These studies revealed the potential of such compounds, including this compound, in cancer therapy, particularly in breast and ovarian cancer treatments (Bradshaw et al., 2002)(Osmaniye et al., 2018).
Corrosion Inhibition
- Corrosion Inhibition in Steel : Hu et al. (2016) and Salarvand et al. (2017) identified benzothiazole derivatives as effective corrosion inhibitors for steel in acidic environments. These compounds, including this compound, showed high inhibition efficiency and stability, indicating their usefulness in industrial applications (Hu et al., 2016)(Salarvand et al., 2017).
Neuropharmacological Research
- Potential in Neuropharmacology : Research by Morimoto et al. (2002) indicates the relevance of benzothiazole derivatives in neuropharmacology, especially in the development of novel antipsychotic drugs. This opens up possibilities for this compound in treating mental health disorders (Morimoto et al., 2002).
Mechanism of Action
Target of Action
Similar compounds, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been shown to inhibit acetylcholinesterase (ache) . AChE is an enzyme that hydrolyzes acetylcholine, a neurotransmitter involved in learning and memory, in the brain .
Mode of Action
This inhibition could occur through competitive and non-competitive inhibition, preventing the breakdown of acetylcholine and enhancing cognitive functions .
Biochemical Pathways
Ache inhibitors generally affect the cholinergic pathway, which plays a crucial role in learning and memory .
Result of Action
Ache inhibitors, like related compounds, can enhance cognitive functions by increasing the level of acetylcholine in the brain .
properties
IUPAC Name |
[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS/c22-17(14-6-2-1-3-7-14)20-10-12-21(13-11-20)18-19-15-8-4-5-9-16(15)23-18/h1-9H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZFGGVGYUUFNQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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